Cas no 619-64-7 (4-Ethylbenzoic acid)

4-Ethylbenzoic acid Properties

Names and Identifiers

• 4-Ethylbenzoic acid
• P-ETHYLBENZOIC ACID
• RARECHEM AL BO 1281
• Benzoic acid, 4-ethyl-
• 4-EthylbenzoicAcid,2BaC9H10O2
• Benzoic acid, 4-ethyl- (9CI)
• Benzoicacid, p-ethyl- (6CI,7CI,8CI)
• NSC 59888
• p-Ethylbenzoicacid
• 4-Ethyl Benzoic acid
• 4-Ethyl-benzoic acid
• 9TKM8P0G6R
• ZQVKTHRQIXSMGY-UHFFFAOYSA-N
• p-Ethylbenzoate
• 4-Ethyl Benzoate
• 4-EthylbenzoicAcid
• NSC59888
• p-Ethylbenzoic acid;
• Benzoicacid, 4-ethyl-
• Maybridge1_002160
• SAMPL4, O3
• MLS000849800
• EBD555
• ZQVKTH
• CS-0030581
• Q27162300
• UNII-9TKM8P0G6R
• BDBM197304
• 4-Ethylbenzoic acid, 99%
• HMS547K04
• DTXSID3073212
• NS00010673
• SMR000455818
• E0379
• EN300-20513
• PS-4186
• Benzoic acid, p-ethyl-
• NSC-59888
• NCGC00246660-01
• EINECS 210-605-3
• SY002548
• W-105068
• AE-641/00011036
• Z104478474
• ZQVKTHRQIXSMGY-UHFFFAOYSA-
• EGM
• InChI=1/C9H10O2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3,(H,10,11)
• SB66834
• STR02825
• CHEBI:90074
• CHEMBL100768
• F0001-1646
• AKOS000119402
• FT-0618404
• SCHEMBL19901
• HMS2799N19
• MFCD00002570
• 619-64-7
• CK2173
• The ethyl benzoate
• 4-Ethylbenzoic acid 99%
• 4-ethylbenzoate
• 4-EthylbenzoicAcid97%
• DTXCID1043178
• STL168364
• p-Ethylbenzoic acid
• 4-ETHYLBENZOIC ACID
• +Expand

• MDL： MFCD00002570
• InChIKey： ZQVKTHRQIXSMGY-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3,(H,10,11)
• SMILES： C(O)(=O)C1=CC=C(CC)C=C1
• BRN： 2041840

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.06808
• Heavy Atom Count: 11
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.94720
• PSA: 37.30000
• Refractive Index: 1.5188 (estimate)
• Boiling Point: 270.3℃ at 760 mmHg
• Melting Point: 112.0 to 118.0 deg-C
• Flash Point: 125.1±16.2 °C
• Solubility: 氯仿（微溶）、甲醇（微溶）
• Color/Form: Slightly white powder.
• Solubility: Not determined.
• pka: pK1:4.35 (25°C)
• Density: 1.0937 (estimate)

4-Ethylbenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S22-S24/25-S37/39-S26
• Risk Phrases：R22; R36/37
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R22;R36/37
• Signal Word：Warning

4-Ethylbenzoic acid Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%